Cas no 1203173-04-9 (2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide)

• Product Name: 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide
• CAS No: 1203173-04-9
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 6199298
• PubChem ID: 45502698
• Update Time: 2025-05-20

2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide
• 2-methyl-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide
• F5626-0028
• VU0649318-1
• 2-methyl-N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)benzamide
• 1203173-04-9
• AKOS024516095
• 2-methyl-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide

• Inchi： 1S/C19H25N5O/c1-14-7-3-4-8-16(14)19(25)21-10-9-20-17-13-18(23-15(2)22-17)24-11-5-6-12-24/h3-4,7-8,13H,5-6,9-12H2,1-2H3,(H,21,25)(H,20,22,23)
• InChI Key： LYQVEPJYEWWXEC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NCCNC1=CC(=NC(C)=N1)N1CCCC1

Computed Properties

• Exact Mass: 339.206
• Monoisotopic Mass: 339.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 3.2

Additional information on 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide

Introduction to 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide and Its Significance in Modern Chemical Biology

2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide, with the CAS number 1203173-04-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its relevance to cutting-edge therapeutic strategies.

The structural composition of 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide is a testament to the ingenuity of medicinal chemists who design molecules with precise targeting in mind. The presence of multiple functional groups, including a benzamide core, a pyrimidine ring substituted with a methyl group, and an ethylene chain linked to a pyrrolidine moiety, contributes to its unique pharmacological profile. Such structural complexity often correlates with enhanced binding affinity and selectivity, which are critical factors in drug development.

In recent years, there has been a surge in research focused on small molecules that can interact with biological targets in novel ways. 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide has been explored as a potential lead compound for further derivatization and optimization. Its benzamide moiety, known for its role in various bioactive molecules, suggests possible interactions with enzymes and receptors involved in metabolic and signaling pathways. Additionally, the pyrrolidine ring is a common feature in many bioactive compounds, often contributing to their solubility and bioavailability.

The significance of this compound is further underscored by its potential applications in addressing complex diseases. For instance, studies have hinted at its ability to modulate pathways associated with inflammation and cancer. The pyrimidine ring, when combined with other pharmacophores, can exhibit anti-proliferative effects by interfering with key signaling cascades. This makes 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide a promising candidate for further investigation in preclinical models.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such complex molecules. Molecular docking studies have been employed to predict the binding interactions of 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide with target proteins. These simulations have provided valuable insights into its potential mechanisms of action, guiding the design of more effective derivatives. Furthermore, the integration of machine learning algorithms has enabled researchers to identify patterns that correlate structural features with biological activity, accelerating the drug discovery process.

The synthesis of 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful regioselective modifications and protection-deprotection strategies to ensure high yields and purity. Recent methodologies have focused on green chemistry principles, aiming to minimize waste and improve sustainability. Catalytic approaches have also been explored to enhance reaction efficiency and selectivity.

In conclusion, 2-methyl-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yalamino}ethyl)benzamide (CAS no. 1203173-04-9) represents a fascinating compound with broad implications in chemical biology and pharmaceutical research. Its intricate structure and potential biological activities make it a valuable scaffold for further exploration. As research continues to evolve, this molecule is likely to play a significant role in the development of novel therapeutic agents targeting various diseases.